2-Nitropyridine

• IUPAC Name: 2-nitropyridine
• InChI: InChI=1S/C5H4N2O2/c8-7(9)5-3-1-2-4-6-5/h1-4H
• InChI Key: HLTDBMHJSBSAOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)[N+](=O)[O-]
• Molecular Formula: C5H4N2O2
• DSSTOX Substance ID: DTXSID00878766
• Molecular Weight: 124.10 g/mol
• CAS RN: 15009-91-3, 56778-64-4

Description

2-Nitropyridine is a useful research compound. Its molecular formula is C5H4N2O2 and its molecular weight is 124.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Nitropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Nitropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Electrochemical Reduction

  2-Nitropyridine derivatives, like 4-nitropyridine, exhibit a complex electrochemical reduction process in aqueous media. This process involves multiple steps, including the reduction of the nitro compound to dihydroxylamine, dehydration to form nitroso compounds, and further reduction to hydroxylamine. This research has implications for understanding the behavior of aromatic nitro compounds in electrochemical reactions (Lacasse, Meunier‐Prest, Laviron, & Vallat, 1993).

• Conformational Stability and Spectral Studies

  Investigations into the conformational stability of nitropyridine derivatives have been conducted using density functional theory. These studies include vibrational analyses through infrared absorption and Raman spectroscopy, providing insights into molecular stability, bond strength, and charge transfer in these molecules (Balachandran, Lakshmi, & Janaki, 2012).

• Activation of Thiol Function in Peptides

  2-Nitropyridine derivatives, such as 2,2′-dithiobis(5-nitropyridine), have been used for the activation of the thiol function in cysteine-containing peptides. This has implications in the preparation of heterodimeric peptides, which are significant in biochemistry and drug development (Rabanal, DeGrado, & Dutton, 1996).

• Crystal Structure Analysis

  The crystal structure of 2-Nitropyridine has been determined through x-ray diffraction analysis, providing valuable information about the influence of the nitro group on the geometric parameters of the molecule (Rybalova, Sedova, Gatilov, & Shkurko, 1998).

• Chemotherapeutic Applications

  Nitropyridines, including 2-nitropyridine derivatives, have shown potential in chemotherapeutic applications. They have been tested for efficacy against various organisms such as trichomonads, amoebas, bacteria, and fungi, with some showing systemic effects against specific pathogens (Winkelmann, Raether, Hartung, & Wagner, 1977).

• Synthesis and Characterization

  The synthesis of novel nitropyridine derivatives, such as 2,4,6-trinitropyridine, has been explored, providing insights into their physical, thermal, and explosive properties. This research is significant for understanding the formation of complex nitropyridine compounds and their potential applications (Licht & Ritter, 1988).